Cas no 1270375-80-8 (2-(1-AMINOBUTYL)-4-METHYLPHENOL)
1270375-80-8 structure
Product Name:2-(1-AMINOBUTYL)-4-METHYLPHENOL
CAS No:1270375-80-8
MF:C11H17NO
MW:179.258783102036
CID:5583306
PubChem ID:55283290
Update Time:2023-08-11
2-(1-AMINOBUTYL)-4-METHYLPHENOL Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-AMINOBUTYL)-4-METHYLPHENOL
- Phenol, 2-(1-aminobutyl)-4-methyl-
- EN300-1277187
- 1270375-80-8
- AKOS006345627
-
- Inchi： 1S/C11H17NO/c1-3-4-10(12)9-7-8(2)5-6-11(9)13/h5-7,10,13H,3-4,12H2,1-2H3
- InChI Key： VWUNUFAGMNYWLS-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C)C=C1C(CCC)N
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.027±0.06 g/cm3(Predicted)
- Boiling Point: 294.5±25.0 °C(Predicted)
- pka: 9.56±0.48(Predicted)
2-(1-AMINOBUTYL)-4-METHYLPHENOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277187-0.05g |
2-(1-aminobutyl)-4-methylphenol |
1270375-80-8 | 0.05g |
$624.0 | 2023-06-08 | ||
| Enamine | EN300-1277187-0.1g |
2-(1-aminobutyl)-4-methylphenol |
1270375-80-8 | 0.1g |
$653.0 | 2023-06-08 | ||
| Enamine | EN300-1277187-0.25g |
2-(1-aminobutyl)-4-methylphenol |
1270375-80-8 | 0.25g |
$683.0 | 2023-06-08 | ||
| Enamine | EN300-1277187-0.5g |
2-(1-aminobutyl)-4-methylphenol |
1270375-80-8 | 0.5g |
$713.0 | 2023-06-08 | ||
| Enamine | EN300-1277187-1.0g |
2-(1-aminobutyl)-4-methylphenol |
1270375-80-8 | 1g |
$743.0 | 2023-06-08 | ||
| Enamine | EN300-1277187-2.5g |
2-(1-aminobutyl)-4-methylphenol |
1270375-80-8 | 2.5g |
$1454.0 | 2023-06-08 | ||
| Enamine | EN300-1277187-5.0g |
2-(1-aminobutyl)-4-methylphenol |
1270375-80-8 | 5g |
$2152.0 | 2023-06-08 | ||
| Enamine | EN300-1277187-10.0g |
2-(1-aminobutyl)-4-methylphenol |
1270375-80-8 | 10g |
$3191.0 | 2023-06-08 | ||
| Enamine | EN300-1277187-50mg |
2-(1-aminobutyl)-4-methylphenol |
1270375-80-8 | 50mg |
$624.0 | 2023-10-01 | ||
| Enamine | EN300-1277187-100mg |
2-(1-aminobutyl)-4-methylphenol |
1270375-80-8 | 100mg |
$653.0 | 2023-10-01 |
2-(1-AMINOBUTYL)-4-METHYLPHENOL Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
1270375-80-8 (2-(1-AMINOBUTYL)-4-METHYLPHENOL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk